Cas no 1021040-23-2 (8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021040-23-2
• MF: C₁₅H₁₅ClFN₃O₃
• MW: 339.749305963516
• CID: 6063731
• PubChem ID: 42065043
• Update Time: 2025-11-01

8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-(2-chloro-6-fluorobenzoyl)-3-methyl-
• F2240-0315
• 1021040-23-2
• VU0494949-1
• AKOS024630638

• Inchi： 1S/C15H15ClFN3O3/c1-19-13(22)15(18-14(19)23)5-7-20(8-6-15)12(21)11-9(16)3-2-4-10(11)17/h2-4H,5-8H2,1H3,(H,18,23)
• InChI Key： VHIZUBULDGRBBS-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=C(F)C=CC=C3Cl)CC2)C(=O)N(C)C1=O

Computed Properties

• Exact Mass: 339.0785972g/mol
• Monoisotopic Mass: 339.0785972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 9.39±0.20(Predicted)

Additional information on 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021040-23-2)

8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021040-23-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazaspirodecane derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chloro and fluoro substituent on the benzoyl group, as well as the methyl group on the triazaspirodecane ring, contribute to its distinct chemical and biological properties.

The synthesis of 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione involves a multi-step process that typically includes the formation of the triazaspirodecane core followed by functionalization with the desired substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial research.

In terms of its biological activity, 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has also been investigated for its anticancer activity. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has also been studied in detail. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties are crucial for its potential development as an orally administered therapeutic agent.

In addition to its therapeutic potential, 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has been explored for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for probing cellular processes and validating drug targets.

The safety profile of 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses in animal models. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 8-(2-chloro-6-fluorobenzoyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021040-23-2) represents a promising lead compound with a wide range of potential applications in medicine and chemical biology. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data become available from clinical trials and further preclinical studies, this compound may pave the way for novel treatments for various diseases.